Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
331973-73-0
VCID:
VC0406046
InChI:
InChI=1S/C28H29NO3S3/c1-6-11-21(30)29-20-15-14-17(3)16-19(20)22(25(33)28(29,4)5)27-34-23(18-12-9-8-10-13-18)24(35-27)26(31)32-7-2/h8-10,12-16H,6-7,11H2,1-5H3/b27-22-
SMILES:
CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C
Molecular Formula:
C28H29NO3S3
Molecular Weight:
523.7g/mol
Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
CAS No.: 331973-73-0
Main Products
VCID: VC0406046
Molecular Formula: C28H29NO3S3
Molecular Weight: 523.7g/mol
CAS No. | 331973-73-0 |
---|---|
Product Name | Ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
Molecular Formula | C28H29NO3S3 |
Molecular Weight | 523.7g/mol |
IUPAC Name | ethyl (2Z)-2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
Standard InChI | InChI=1S/C28H29NO3S3/c1-6-11-21(30)29-20-15-14-17(3)16-19(20)22(25(33)28(29,4)5)27-34-23(18-12-9-8-10-13-18)24(35-27)26(31)32-7-2/h8-10,12-16H,6-7,11H2,1-5H3/b27-22- |
Standard InChIKey | WSFJMLANTDAMEC-QYQHSDTDSA-N |
Isomeric SMILES | CCCC(=O)N1C2=C(C=C(C=C2)C)/C(=C/3\SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)/C(=S)C1(C)C |
SMILES | CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C |
Canonical SMILES | CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C4=CC=CC=C4)C(=S)C1(C)C |
PubChem Compound | 1723627 |
Last Modified | Nov 11 2021 |
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